Cas no 321980-62-5 (1-(4-chlorophenyl)methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole)

• Product Name: 1-(4-chlorophenyl)methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole
• CAS No: 321980-62-5
• MF: C₁₅H₁₀ClF₃N₂
• MW: 310.701512813568
• CID: 5270394
• Update Time: 2025-07-21

1-(4-chlorophenyl)methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole
• 1-(4-chlorophenyl)methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole

• Inchi： 1S/C15H10ClF3N2/c16-11-7-5-10(6-8-11)9-21-13-4-2-1-3-12(13)20-14(21)15(17,18)19/h1-8H,9H2
• InChI Key： GUHGYMWKRLXXFQ-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)N(CC2=CC=C(Cl)C=C2)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(4-chlorophenyl)methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole

Introduction to 1-(4-chlorophenyl)methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole (CAS No. 321980-62-5)

1-(4-chlorophenyl)methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole, identified by its CAS number 321980-62-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzodiazole derivative exhibits a unique structural configuration characterized by the presence of a 4-chlorophenylmethyl group and a trifluoromethyl substituent on the benzodiazole core. Such structural features not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug development, particularly in the quest for novel therapeutic agents.

The benzodiazole scaffold is well-documented for its role as a pharmacophore in various therapeutic classes, including anxiolytics, sedatives, and anticonvulsants. The introduction of electron-withdrawing groups such as the trifluoromethyl moiety can modulate the pharmacokinetic and pharmacodynamic profiles of benzodiazole derivatives, potentially enhancing their binding affinity and metabolic stability. In contrast, the 4-chlorophenylmethyl group may contribute to lipophilicity and receptor interaction, further tailoring the compound's biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies suggest that derivatives of benzodiazole with fluorinated aromatic rings may exhibit enhanced selectivity for certain receptor subtypes, which is a critical factor in minimizing side effects associated with traditional benzodiazolones. This has spurred interest in exploring 1-(4-chlorophenyl)methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole as a candidate for developing next-generation neuromodulators.

In vitro studies have begun to elucidate the potential pharmacological effects of this compound. Initial experiments indicate that it may interact with GABA-A receptors, albeit with different kinetics compared to classical benzodiazepines. The presence of both electronegative fluorine atoms and the electron-withdrawing chloro group suggests that this derivative might exhibit anxiolytic properties while potentially reducing the risk of dependence associated with older analogs. Further research is warranted to fully characterize its receptor binding profile and downstream signaling pathways.

The synthesis of 1-(4-chlorophenyl)methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include Friedel-Crafts alkylation followed by nucleophilic substitution reactions to introduce the trifluoromethyl group. The use of advanced catalytic systems has improved both yield and purity, making it feasible to produce sufficient quantities for preclinical testing. Such synthetic advancements are crucial for translating promising chemical entities into viable drug candidates.

The incorporation of fluorine atoms into pharmaceutical molecules is a well-established strategy to enhance metabolic stability and bioavailability. The trifluoromethyl group in particular is renowned for its ability to increase lipophilicity and reduce susceptibility to oxidative degradation. This feature makes 1-(4-chlorophenyl)methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole an attractive candidate for oral administration, where first-pass metabolism can be a limiting factor for drug efficacy. Moreover, fluorine atoms can influence electronic properties at binding sites, potentially leading to enhanced receptor affinity.

Current research trends in medicinal chemistry emphasize the importance of structure-activity relationships (SAR) in designing compounds with optimized therapeutic profiles. By systematically modifying substituents on the benzodiazole core, researchers aim to identify derivatives that balance efficacy with safety. The structural motif of 1-(4-chlorophenyl)methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole aligns well with these principles, offering a promising scaffold for further exploration.

The potential applications of this compound extend beyond traditional CNS therapies. Emerging evidence suggests that benzodiazole derivatives may have utility in treating neurodegenerative disorders by modulating inflammatory pathways or protecting against oxidative stress. The unique combination of substituents in 1-(4-chlorophenyl)methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole could confer such neuroprotective effects while maintaining an acceptable side-effect profile.

As computational tools become more sophisticated, virtual screening approaches are increasingly employed to identify lead compounds like 1-(4-chlorophenyl)methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole based on target-based or ligand-based fingerprints. These methods leverage vast chemical databases and machine learning algorithms to predict biological activity before experimental validation. Such high-throughput techniques accelerate the drug discovery process by prioritizing compounds with high potential for success.

The regulatory landscape for new pharmaceutical entities continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical evaluations. Given its novel structural features, 1-(4-chlorophenyl)methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole would need thorough characterization under Good Manufacturing Practices (GMP) conditions before advancing into human trials. Collaborative efforts between synthetic chemists and biologists are essential to ensure that promising candidates like this one reach patients safely and effectively.

In conclusion, 1-(4-chlorophenyl)methyl-2-(trifluoromethyl)-1H- 1 , 3 -benzodiazole (CAS No. 321980 -62 -5) represents a compelling example of how structural innovation can drive therapeutic progress. Its unique combination of substituents positions it as a valuable asset in ongoing efforts to develop safer and more effective neuromodulators. As research continues to uncover new applications for this compound, its potential impact on medicine will undoubtedly be significant.